4,4,5,5,5-Pentafluoro-1-pentanol
Cat. No. B126089
Key on ui cas rn:
148043-73-6
M. Wt: 178.1 g/mol
InChI Key: QROUUECTKRZFHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:12][C:13]([CH3:14])=[O:15].[F:1][C:2]([CH2:3][CH2:4][CH2:5][OH:6])([C:7]([F:8])([F:9])[F:10])[F:11]>>[F:1][C:2]([CH2:3][CH2:4][C:5](=[O:6])[OH:15])([C:7]([F:8])([F:9])[F:10])[F:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCC(F)(F)C(F)(F)F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCC(F)(F)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
